Cas no 1039892-27-7 (3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid)

• Product Name: 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid
• CAS No: 1039892-27-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1147204
• PubChem ID: 28943339
• Update Time: 2025-10-31

3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid
• 3-((dimethylamino)methyl)benzofuran-2-carboxylic acid
• GEO-01149
• CTK4A2577
• AG-D-15630
• 3-[(DIMETHYLAMINO)METHYL]-2-BENZOFURANCARBOXYLIC ACID
• SureCN446243
• 3-dimethylaminomethyl-benzofuran-2-carboxylic acid
• 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic acid hcl
• 3-[(dimethylamino)methyl]benzofuran-2-carboxylic acid
• DTXSID20651836
• JDDNYNXNIMWSAC-UHFFFAOYSA-N
• AKOS009252894
• 3-dimethylaminomethylbenzofuran-2-carboxylic acid
• 1039892-27-7
• 3-((Dimethylamino)methyl)benzofuran-2-carboxylicacid
• W-200074
• DB-304643
• AS-44016
• MFCD11190039
• SCHEMBL446243

• Inchi： 1S/C12H13NO3/c1-13(2)7-9-8-5-3-4-6-10(8)16-11(9)12(14)15/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： JDDNYNXNIMWSAC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C2C=CC=CC1=2)CN(C)C

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.7Ų

Additional information on 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid

Introduction to 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid (CAS No. 1039892-27-7)

3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1039892-27-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzofuran core substituted with a dimethylamino methyl group and a carboxylic acid functionality, has garnered attention due to its structural complexity and potential biological activities. The benzofuran scaffold is a privileged structure in drug discovery, known for its presence in numerous bioactive molecules, while the dimethylamino and carboxylic acid groups introduce functionalities that can modulate interactions with biological targets.

The synthesis and characterization of 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid have been subjects of considerable research effort. The strategic placement of the dimethylamino methyl group at the C3 position of the benzofuran ring enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the carboxylic acid moiety provides a site for further chemical modifications, such as esterification or amidation, allowing for the creation of derivatives with tailored properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The dimethylamino group, known for its ability to enhance metabolic stability and binding affinity, could play a crucial role in modulating these interactions. Furthermore, the benzofuran core has been associated with anti-inflammatory and analgesic activities, making this compound a promising candidate for further investigation.

The structural features of 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid also make it an attractive scaffold for developing novel therapeutic agents. The presence of both basic and acidic functional groups allows for versatile interactions with biological targets, including proteins and nucleic acids. This dual functionality has been exploited in the design of molecules that can selectively bind to specific disease-related pathways, thereby minimizing side effects.

Recent advances in computational chemistry have facilitated the virtual screening of large libraries of compounds, including derivatives of 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid, to identify potential lead candidates for drug development. Molecular docking studies have shown that this compound can interact with various biological targets with high affinity, suggesting its suitability for therapeutic applications. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, accelerating the discovery process.

The pharmacokinetic properties of 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid are also under investigation. In vitro studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for assessing its potential as a drug candidate, as they provide insights into how the compound will behave within the human body.

Furthermore, the environmental impact of synthesizing and using 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid has been considered in recent research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize reaction conditions, ensuring that the production process is both efficient and environmentally friendly.

The future directions for research on 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid include exploring its potential in treating various diseases. Preclinical studies are being conducted to evaluate its efficacy in models of inflammation, pain, and other disorders. Additionally, efforts are underway to develop novel derivatives with enhanced pharmacological properties through structural modifications.

In conclusion,3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylic Acid (CAS No. 1039892-27-7) is a compound with significant pharmaceutical potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Continued research in this area holds promise for advancing our understanding of disease mechanisms and developing new treatments.